5,7-dimethyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5,7-dimethyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H14F3N3/c1-9-4-6-12(7-5-9)13-14(16(17,18)19)21-22-11(3)8-10(2)20-15(13)22/h4-8H,1-3H3
• InChI Key: AGBRGEFGXMVCTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2C(F)(F)F)C)C
• Molecular Formula: C16H14F3N3
• Molecular Weight: 305.30 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their potential applications in various fields. They are part of a larger group of compounds known as fused-ring energetic compounds.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines can be achieved through various methods. One method involves the palladium-catalyzed solvent-free reaction of β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles under microwave irradiation.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by a fused-ring structure. This structure contributes to their stability and potential energetic properties.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines can participate in various chemical reactions. For instance, they can react with both nucleophilic and electrophilic reagents.

Physical and Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines exhibit excellent thermal stability. They also possess higher positive heats of formation due to their aza-fused structure.

Future Directions

The study of pyrazolo[1,5-a]pyrimidines and similar compounds enriches prospects for the molecular design and crystal engineering of novel energetic materials with admirable molecular stability.